Cas no 954005-15-3 (N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 954005-15-3
• MF: C₂₂H₃₃N₃O₃
• MW: 387.515725851059
• CID: 5915523
• PubChem ID: 16893065
• Update Time: 2025-10-20

N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cycloheptyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
• F5024-0132
• 954005-15-3
• N1-cycloheptyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide
• AKOS024491076
• N'-cycloheptyl-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• VU0630246-1
• N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

• Inchi： 1S/C22H33N3O3/c26-21(22(27)24-19-11-6-1-2-7-12-19)23-13-8-14-25-15-16-28-20(17-25)18-9-4-3-5-10-18/h3-5,9-10,19-20H,1-2,6-8,11-17H2,(H,23,26)(H,24,27)
• InChI Key： JIHQXYIKSQTWGQ-UHFFFAOYSA-N
• SMILES： O1CCN(CCCNC(C(NC2CCCCCC2)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 387.25219192g/mol
• Monoisotopic Mass: 387.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide: A Comprehensive Overview

The compound N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide, also known by its CAS registry number 954005-15-3, is a highly specialized molecule with significant potential in the field of biopharmaceuticals. This compound belongs to the class of peptide mimetics and has garnered attention due to its unique structural features and promising applications in drug discovery and therapeutic development.

Firstly, the N'-cycloheptyl group introduces a rigid cyclic structure that enhances the compound's stability and pharmacokinetic properties. The N-3-(2-phenylmorpholin-4-yl)propyl chain adds complexity to the molecule, incorporating elements of both morpholine derivatives and aromatic chemistry, which are known for their favorable interactions with biological systems.

Recent studies have highlighted the importance of morpholin-4-yl substituents in enhancing bioavailability and target specificity. The presence of a 2-phenyl group further modulates the compound's lipophilic properties, which are critical for cell membrane penetration and receptor binding.

One of the most notable aspects of N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide is its potential as a lead compound in central nervous system (CNS) drug development. Its structural features, including the ethanediamide core, suggest activity in neurodegenerative disorders, such as Alzheimer's disease and multiple sclerosis.

Moreover, this compound has shown remarkable selectivity for certain enzymatic targets, making it a valuable candidate for oncology applications. The combination of peptide mimicry and heterocyclic chemistry allows for precise protein-protein interaction inhibition, a strategy that is increasingly explored in the development of targeted therapies.

Recent advancements in crystallography and computational chemistry have enabled researchers to better understand the binding modes of this compound. These studies reveal how the cycloheptyl group contributes to stereochemical complementarity, while the morpholin-4-yl moiety plays a key role in hydrogen bonding and π-stacking interactions.

Another area of interest is the compound's metabolic stability. Preclinical studies indicate that N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide exhibits favorable hepatic clearance and minimal cytochrome P450 enzyme interactions, which are essential for drug safety and reduced side effects.

Furthermore, the compound's oral bioavailability has been optimized through careful structural design. The propyl chain and morpholine ring contribute to intestinal absorption by enhancing solubility and permeability, making it a suitable candidate for tablet or capsule formulations.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthetic route of N'-cycloheptyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide. These advancements aim to improve scalability, cost-effectiveness, and environmental sustainability, which are crucial for bringing this compound closer to clinical trials.

Finally, the compound's patent landscape is another critical consideration. With several pending patents focusing on its therapeutic uses and composition of matter, this molecule holds significant potential for becoming a blockbuster drug in the near future.